Cas no 898749-32-1 ( )

• Product Name: &nbsp
• CAS No: 898749-32-1
• MF: C₁₉H₁₆F₃NO
• MW: 331.331655502319
• MDL: MFCD03842379
• CID: 871458
• PubChem ID: 24725101
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• 3-(3-PYRROLINOMETHYL)-4'-TRIFLUOROMETHYLBENZOPHENONE
• 3-(3-Pyrrolinomethyl)-4'-trifluoromethyl-benzophenone
• 898749-32-1
• 1-({3-[4-(trifluoromethyl)benzoyl]phenyl}methyl)-2,5-dihydro-1H-pyrrole
• DTXSID60643497
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}[4-(trifluoromethyl)phenyl]methanone
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
• MFCD03842379
• AKOS016020912
•  

• MDL： MFCD03842379
• Inchi： 1S/C19H16F3NO/c20-19(21,22)17-8-6-15(7-9-17)18(24)16-5-3-4-14(12-16)13-23-10-1-2-11-23/h1-9,12H,10-11,13H2
• InChI Key： ZHNDQECJRXXWTQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CC=CC1)=O)(F)F

Computed Properties

• Exact Mass: 331.11800
• Monoisotopic Mass: 331.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 420.3°C at 760 mmHg
• Flash Point: 208°C
• Refractive Index: 1.564
• PSA: 20.31000
• LogP: 4.24610

  Security Information

• Storage Condition：(BD309887)